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Compound of Interest

Compound Name: 3-Ethyl-6-methylnonane

Cat. No.: B14548673 Get Quote

An In-Depth Technical Guide to 3-Ethyl-6-
methylnonane
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide serves as a core reference for 3-Ethyl-6-methylnonane, providing

essential chemical identifiers and a structural breakdown. The International Union of Pure and

Applied Chemistry (IUPAC) name for this compound is 3-Ethyl-6-methylnonane.[1] Its

Chemical Abstracts Service (CAS) registry number is 62184-48-9.[1] While this document

provides foundational information, a comprehensive review of publicly accessible scientific

literature and databases reveals a significant lack of in-depth experimental studies on this

specific molecule. As such, detailed experimental protocols, extensive quantitative data from

empirical studies, and established biological signaling pathways involving 3-Ethyl-6-
methylnonane are not available at the time of this publication. The information presented

herein is based on established chemical nomenclature and database entries.

Chemical Identity and Nomenclature
3-Ethyl-6-methylnonane is a saturated hydrocarbon belonging to the alkane family. Its

molecular structure consists of a nine-carbon backbone (nonane) with two alkyl substituents:

an ethyl group at the third carbon and a methyl group at the sixth carbon.
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Identifier Value Source

IUPAC Name 3-Ethyl-6-methylnonane PubChem[1]

CAS Number 62184-48-9 PubChem[1]

Molecular Formula C12H26 PubChem[1]

InChI

InChI=1S/C12H26/c1-5-8-

11(4)9-10-12(6-2)7-3/h11-

12H,5-10H2,1-4H3

PubChem[1]

InChIKey
HYIBWPIYSSTZLB-

UHFFFAOYSA-N
PubChem[1]

SMILES CCCC(C)CCC(CC)CC PubChem[1]

Structural Elucidation
The IUPAC name "3-Ethyl-6-methylnonane" provides a systematic breakdown of its chemical

structure. This can be visualized as a logical relationship, detailing the core components of the

molecule.

3-Ethyl-6-methylnonane
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IUPAC Nomenclature Breakdown for 3-Ethyl-6-methylnonane.

Experimental Data and Protocols
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A thorough search of scientific literature and chemical databases did not yield any specific

experimental studies on 3-Ethyl-6-methylnonane. Consequently, there are no detailed

experimental protocols for its synthesis, purification, or analysis, nor are there any published

reports on its biological activity or toxicological profile that would be relevant for drug

development professionals. The available information is limited to computed or predicted

properties in databases such as PubChem.

Signaling Pathways and Biological Activity
Due to the absence of published research on the interaction of 3-Ethyl-6-methylnonane with

biological systems, there is no information available on any signaling pathways it may

modulate. Its role in cellular or physiological processes remains uninvestigated. Therefore,

diagrams of signaling pathways or experimental workflows related to this compound cannot be

provided.

Conclusion
3-Ethyl-6-methylnonane is a structurally defined branched alkane with the CAS number

62184-48-9.[1] While its chemical identity is clearly established, it remains a molecule that has

not been the subject of significant scientific investigation. For researchers and drug

development professionals, this presents both a challenge and an opportunity. The lack of

existing data means that any investigation into its properties or biological activities would be

novel. However, it also means that there is no established foundation of knowledge to build

upon. Future research would be required to determine any potential applications or biological

relevance of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and nomenclature for 3-Ethyl-6-
methylnonane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14548673#cas-number-and-nomenclature-for-3-
ethyl-6-methylnonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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